Cas no 6969-27-3 (1,1,3-Propanetricarboxylicacid, 1-(acetylamino)-, 1,1,3-triethyl ester)

1,1,3-Propanetricarboxylicacid, 1-(acetylamino)-, 1,1,3-triethyl ester structure
6969-27-3 structure
Product Name:1,1,3-Propanetricarboxylicacid, 1-(acetylamino)-, 1,1,3-triethyl ester
CAS No:6969-27-3
MF:C14H23NO7
MW:317.334924936295
CID:524329
PubChem ID:228487
Update Time:2025-04-19

1,1,3-Propanetricarboxylicacid, 1-(acetylamino)-, 1,1,3-triethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,1,3-Propanetricarboxylicacid, 1-(acetylamino)-, 1,1,3-triethyl ester
    • 1,1,3-triethyl 1-acetamidopropane-1,1,3-tricarboxylate
    • triethyl 1-acetamidopropane-1,1,3-tricarboxylate
    • 1-Acetylamino-propan-1,1,3-tricarbonsaeure-triaethylester
    • 1-acetylamino-propane-1,1,3-tricarboxylic acid triethyl ester
    • AC1L5G9I
    • AC1Q5L1D
    • AG-J-56013
    • AR-1L7283
    • CTK5D0944
    • N-Acetyl-2-aethoxycarbonyl-glutaminsaeure-diaethylester
    • NSC21441
    • triethyl 1-(acetylamino)propane-1,1,3-tricarboxylate
    • 6969-27-3
    • SCHEMBL19532853
    • NSC-21441
    • triethyl 1-(acetylamino)-1,1,3-propanetricarboxylate
    • DTXSID20281379
    • Inchi: 1S/C14H23NO7/c1-5-20-11(17)8-9-14(15-10(4)16,12(18)21-6-2)13(19)22-7-3/h5-9H2,1-4H3,(H,15,16)
    • InChI Key: OAPFUEPIOHIREJ-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C(=O)OCC)(CCC(=O)OCC)NC(C)=O)=O

Computed Properties

  • Exact Mass: 317.14749
  • Monoisotopic Mass: 317.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 12
  • Complexity: 401
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 108Ų

Experimental Properties

  • Density: 1.149
  • Boiling Point: 424.1°C at 760 mmHg
  • Flash Point: 210.3°C
  • Refractive Index: 1.461
  • PSA: 108
  • LogP: 0.72170
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